Cas no 61469-50-9 (Decanethioic acid, S-(4-chlorophenyl) ester)
61469-50-9 structure
Product Name:Decanethioic acid, S-(4-chlorophenyl) ester
CAS No:61469-50-9
MF:C16H23ClOS
MW:298.871222734451
CID:478175
PubChem ID:71395565
Update Time:2025-04-19
Decanethioic acid, S-(4-chlorophenyl) ester Chemical and Physical Properties
Names and Identifiers
-
- Decanethioic acid, S-(4-chlorophenyl) ester
- S-(4-chlorophenyl) decanethioate
- 61469-50-9
- DTXSID40817174
-
- Inchi: 1S/C16H23ClOS/c1-2-3-4-5-6-7-8-9-16(18)19-15-12-10-14(17)11-13-15/h10-13H,2-9H2,1H3
- InChI Key: CYISFOKLOSGXDM-UHFFFAOYSA-N
- SMILES: ClC1C=CC(=CC=1)SC(CCCCCCCCC)=O
Computed Properties
- Exact Mass: 298.11599
- Monoisotopic Mass: 298.1158142g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 19
- Rotatable Bond Count: 10
- Complexity: 237
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 6.9
- Topological Polar Surface Area: 42.4Ų
Experimental Properties
- PSA: 17.07
Decanethioic acid, S-(4-chlorophenyl) ester Related Literature
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Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
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M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
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Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
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Masrudin Md Yusoff,Muggundha Raoov,Noorfatimah Yahaya,Noorashikin Md Salleh RSC Adv., 2017,7, 35832-35844
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